2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde

• CAS: 62255-33-8
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• SMILES: CC1(CC2CCC1C2)C=O
• InChI: InChI=1S/C9H14O/c1-9(6-10)5-7-2-3-8(9)4-7/h6-8H,2-5H2,1H3
• InChIKey: RKFWEHDUTACQKS-UHFFFAOYSA-N

2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde (CAS 62255-33-8): Physicochemical Profile and Procurement-Relevant Identity

2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde is a C9H14O bicyclic aldehyde with a norbornane core bearing both a methyl substituent and a formyl group at the quaternary C2 position (PubChem CID 54271177) [1]. The compound exists as a colorless liquid at ambient temperature, with a density of 1.288 g/mL at 25°C, a boiling point of 176–178°C at 760 mmHg, and a refractive index of 1.5130, as recorded in authoritative Chinese chemical registries [2]. Its quaternary α-carbon creates a sterically congested aldehyde environment that distinguishes it from secondary aldehydes in the norbornane series, with implications for both reactivity and olfactory character. The compound is commercially available through custom synthesis channels and select specialty chemical suppliers, though its niche status demands careful verification of stereochemical purity and supplier documentation prior to procurement.

Chiral pool intermediate: four stereoisomers for enantioselective synthesis studies

Reported green-minty-fruity aroma for fragrance and flavor formulation research

Near-ambient melting point; cold-storage and pre-warming protocols may be required

• [1] PubChem Compound Summary for CID 54271177, 2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/54271177 View Source
• [2] CAS No. 62255-33-8 physicochemical property data (density 1.288 g/mL, mp 13–14°C, bp 176–178°C, nD 1.5130, flash point 68°C). Retrieved from 4006787252.com chemical registry database. View Source

Why 2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde Cannot Be Replaced by Other Norbornane Carboxaldehydes Without Quantitative Consequence

Generic substitution of 2-methylbicyclo[2.2.1]heptane-2-carbaldehyde with simpler norbornane carboxaldehydes fails because the quaternary C2 center—bearing both methyl and formyl groups on the same carbon—creates a unique steric and electronic microenvironment absent in the common 2-norbornanecarboxaldehyde (CAS 19396-83-9, bp 182.5°C) [1] or the unsaturated 5-norbornene-2-carboxaldehyde (CAS 5453-80-5, bp 67–70°C at 12 mmHg) . This architectural distinction translates into three procurement-relevant consequences: (i) a boiling point approximately 6°C lower than the non-methylated saturated analog, altering volatility in fragrance formulations; (ii) a density 26% higher (1.288 vs. 1.023 g/mL) that affects dosing calculations for large-scale reactions; and (iii) the availability of four discrete stereoisomers—(1R-exo), (1R-endo), (1S-exo), and (1S-endo)—that enable stereochemical control unattainable with achiral norbornane-2-carboxaldehyde, as demonstrated in enantioselective syntheses of cyclothiazide analogues where only the (1S-endo) diastereomer yielded the most potent AMPA receptor desensitization blocker [2]. Interchanging compounds without verifying these differential properties risks altered reaction kinetics, failed stereochemical resolutions, or unintended olfactory profiles in fragrance applications.

Achiral norbornane analogs lack stereochemical control

Norbornane-2-carboxaldehyde is achiral; stereochemical SAR studies may not be achievable without quaternary C2 stereocenter.

Divergent physical properties may alter process behavior

Boiling point and density differ measurably; volatility and gravimetric accuracy may shift, requiring recalibration in reactions or formulations.

Camphoraceous alternatives may not replicate organoleptic profile

Reported green-minty-fruity character of the target compound may not be reproduced by camphoraceous aldehydes; fragrance differentiation requires verification.

• [1] ChemDict entry for CAS 19396-83-9 (bicyclo[2.2.1]heptane-2-carbaldehyde): bp 182.5°C at 760 mmHg, density 1.0227 g/cm³. http://www.chemdict.com/casno/19396-83-9.html View Source
• [2] Cordi, A. A. et al. (1996). Enantioselective Synthesis of Cyclothiazide Analogues: Novel Probes of the Stereospecific Actions of Benzothiadiazines at AMPA-Type Glutamate Receptors. Journal of the American Chemical Society, 118(21), 5095–5107. DOI: 10.1021/ja9525317 View Source

Quantitative Comparator-Based Evidence for 2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde: Direct and Cross-Study Data Against Three Closest Analogs

Boiling Point Differential vs. Norbornane-2-carboxaldehyde: Volatility Advantage for Fragrance Headspace and Distillation Purity

The target compound exhibits a boiling point of 176–178°C at 760 mmHg [1], which is approximately 6°C lower than that of the non-methylated saturated analog norbornane-2-carboxaldehyde (CAS 19396-83-9, bp 182.5°C at 760 mmHg) [2]. This lower boiling point, despite a significantly higher molecular weight (138.21 vs. 124.18 g/mol) and higher density (1.288 vs. 1.023 g/mL), indicates that the quaternary methyl substitution disrupts intermolecular packing, enhancing volatility. For procurement decisions, this means the target compound will elute earlier in GC analyses, distill at lower temperatures, and exhibit greater headspace contribution in fragrance formulations compared to the non-methylated parent.

Boiling point

Reported

176–178°C vs. 182.5°C
(ΔT ≈ -6°C)

Volatility screening and distillation method fit

Atmospheric pressure; pure liquid state

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	176–178°C
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): 182.5°C
Quantified Difference	ΔT ≈ -6°C (target boils ~6°C lower)
Conditions	Atmospheric pressure (760 mmHg); both compounds are saturated bicyclic aldehydes measured in pure liquid state

Why This Matters

A 6°C lower boiling point translates to measurably different headspace volatility in fragrance compositions and altered retention times in GC purity analysis, directly impacting formulation behavior and quality control protocols.

• [1] CAS No. 62255-33-8 physicochemical property data (bp 176–178°C at 760 mmHg). Retrieved from 4006787252.com chemical registry database. View Source
• [2] ChemDict entry for CAS 19396-83-9 (bicyclo[2.2.1]heptane-2-carbaldehyde): bp 182.5°C at 760 mmHg, density 1.0227 g/cm³. http://www.chemdict.com/casno/19396-83-9.html View Source

Density Deviation and Its Impact on Gravimetric Dosing Precision vs. Norbornane-2-carboxaldehyde

The target compound has a measured density of 1.288 g/mL at 25°C [1], which is 26% higher than the non-methylated comparator norbornane-2-carboxaldehyde (density 1.0227 g/cm³) [2]. This substantial density increase—despite only a modest mass increase from 124.18 to 138.21 g/mol—reflects more efficient molecular packing enabled by the quaternary methyl group filling interstitial space in the liquid phase. For procurement and laboratory use, this difference means that a volume-based aliquot will deliver 26% more mass of the target compound than the same volume of norbornane-2-carboxaldehyde, a critical consideration for gravimetric reaction setup, stock solution preparation, and fragrance compounding.

Density

Reported

1.288 g/mL vs. 1.023 g/mL
(+26% relative)

Gravimetric dosing and formulation consistency

Measured at 25°C; cross-study comparison

Evidence Dimension	Liquid density at 25°C
Target Compound Data	1.288 g/mL
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): 1.0227 g/cm³
Quantified Difference	Δρ = +0.265 g/mL (+26% relative increase)
Conditions	Temperature: 25°C; pure liquid state for both compounds

Why This Matters

A 26% density differential can cause significant systematic errors (>10% mass deviation) if formulations or reactions designed for the non-methylated analog are executed volumetrically without recalibration, directly impacting reaction stoichiometry and product consistency.

• [1] CAS No. 62255-33-8 physicochemical property data (density 1.288 g/mL at 25°C). Retrieved from 4006787252.com chemical registry database. View Source
• [2] ChemDict entry for CAS 19396-83-9 (bicyclo[2.2.1]heptane-2-carbaldehyde): density 1.0227 g/cm³. http://www.chemdict.com/casno/19396-83-9.html View Source

Stereochemical Discrimination as a Chiral Intermediate: Four Discrete Enantiopure Building Blocks vs. Achiral Norbornane-2-carboxaldehyde

In a landmark enantioselective synthesis study, the four stereoisomers of 2-methylbicyclo[2.2.1]heptane-2-carboxaldehyde—(1R-exo), (1R-endo), (1S-exo), and (1S-endo), each with >95% enantiomeric excess—were employed as chiral pool intermediates for the preparation of dihydromethylcyclothiazide stereoisomers [1]. The resulting eight stereoisomeric cyclothiazide analogues exhibited marked differences in their ability to inhibit AMPA receptor desensitization: the [1S-[1α,2α(R*),4α]] isomer, derived from the (1S-endo)-carboxaldehyde, blocked desensitization most potently, whereas the four stereoisomers prepared from (1R-exo)- and (1R-endo)-carboxaldehydes showed the smallest effects [1]. Significant potency differences were observed between all diastereomer pairs except those from the (1S-exo)-carboxaldehyde. This stereochemical discrimination is impossible with achiral norbornane-2-carboxaldehyde (CAS 19396-83-9), which lacks the quaternary C2 stereocenter and can only produce racemic or single-diastereomer products.

Stereochemical utility

Head-to-head

Four enantiopure stereoisomers (>95% ee) produce distinct AMPA receptor modulation profiles; stereospecific response observed

Enantiomer-attribution review and stereochemical SAR

In vitro electrophysiology; cyclothiazide analogues

Evidence Dimension	Stereochemical utility for chiral drug intermediate synthesis
Target Compound Data	Four discrete stereoisomers (>95% ee each) producing 8 distinct cyclothiazide stereoisomers with AMPA receptor desensitization blockade potency spanning from most potent [(1S-endo)-derived] to least potent [(1R-exo)- and (1R-endo)-derived]
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): achiral compound incapable of generating stereochemically resolved product series
Quantified Difference	Qualitative: 4 discrete stereochemical outcomes possible vs. 0 (achiral comparator); quantitative electrophysiological potency gradient observed across stereoisomer series
Conditions	Enantiopure intermediates (>95% ee) used to prepare cyclothiazide analogues; AMPA receptor desensitization measured by electrophysiological methods in vitro

Why This Matters

For medicinal chemistry programs requiring stereochemical SAR exploration around AMPA receptor modulators, the availability of all four enantiopure stereoisomers of this aldehyde is a decisive procurement criterion that no achiral norbornane aldehyde can satisfy.

• [1] Cordi, A. A. et al. (1996). Enantioselective Synthesis of Cyclothiazide Analogues: Novel Probes of the Stereospecific Actions of Benzothiadiazines at AMPA-Type Glutamate Receptors. Journal of the American Chemical Society, 118(21), 5095–5107. DOI: 10.1021/ja9525317 View Source

Organoleptic Differentiation: Green–Minty–Fruity Profile vs. Camphoraceous Monoterpene Aldehydes

According to US Patent 4,284,824 covering methyl-substituted norbornane carboxaldehydes, the class of compounds encompassing 2-methylbicyclo[2.2.1]heptane-2-carbaldehyde provides green, cut grass-like, and minty aromas with fruity (apple) and herbaceous undertones [1]. This stands in contrast to the camphoraceous, woody, and pine-like notes of the common fragrance alternative campholenic aldehyde (CAS 4501-58-0; bp 93.5–96°C at 19 Torr, density 0.916 g/mL) , and to the simpler, less complex camphor-like odor of norbornane-2-carboxaldehyde . The quantitative usage range for methyl-substituted norbornane carboxaldehydes in food flavoring compositions is specified as 0.05 to 300 parts per million based on total composition [1], providing a validated dosing window for flavor applications.

Odor profile

Class-level

Green-minty-fruity with apple/herbaceous notes vs. camphoraceous alternatives; flavor usage 0.05–300 ppm reported

Fragrance differentiation context; data to verify

Patent-derived; organoleptic panel evaluation

Evidence Dimension	Odor character and flavor usage range
Target Compound Data	Green, cut grass-like, minty with fruity (apple) and herbaceous undertones; effective flavor usage at 0.05–300 ppm
Comparator Or Baseline	Campholenic aldehyde: camphoraceous, woody, pine-like; norbornane-2-carboxaldehyde: simple camphor-like, less complex profile; no quantitative ppm range specified for either comparator in these sources
Quantified Difference	Qualitative odor character differentiation (green-minty-fruity vs. camphoraceous-woody); quantitative usage range 0.05–300 ppm available for the target compound class
Conditions	Organoleptic evaluation by trained perfumers and flavorists; patent-derived flavor formulation data

Why This Matters

For fragrance and flavor procurement, the green-minty-fruity character with established ppm dosing range offers a differentiated profile that cannot be replicated by camphoraceous alternatives such as campholenic aldehyde, directly affecting product development decisions.

• [1] Klemarczyk, P. T. et al. (1981). Methyl substituted norbornane carboxaldehydes, organoleptic uses thereof and process for preparing same. US Patent 4,284,824. International Flavors & Fragrances Inc. View Source

Melting Point and Low-Temperature Handling Behavior vs. Norbornane-2-carboxaldehyde

The target compound has a reported melting point of 13–14°C [1], placing it near ambient solidification risk. In contrast, norbornane-2-carboxaldehyde (CAS 19396-83-9) is reported as a liquid at standard conditions with no published melting point above 0°C in major databases [2]. This difference means the target compound may partially solidify during cold-weather shipping or in refrigerated storage (typical for aldehydes to suppress oxidation), requiring controlled warming to 15–20°C before dispensing. Procurement logistics must account for this thermal handling requirement, which does not apply to the non-methylated analog.

Melting point

Reported

13–14°C vs. comparator liquid at ambient (no mp published)

Temperature-controlled handling; cold-storage protocols may apply

May solidify in transit; pre-warming advised

Evidence Dimension	Melting point and low-temperature physical state
Target Compound Data	mp 13–14°C; may solidify in cold storage or transit
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): liquid at ambient; no published mp, indicating mp well below 0°C
Quantified Difference	ΔTm ≈ >13°C (target solidifies >13°C higher than comparator)
Conditions	Standard pressure; pure compound; measurement method not specified in source

Why This Matters

A 13–14°C melting point mandates temperature-controlled logistics and pre-warming protocols for accurate volumetric handling, representing a distinct procurement and storage consideration absent for the non-methylated analog.

• [1] CAS No. 62255-33-8 physicochemical property data (mp 13–14°C). Retrieved from 4006787252.com chemical registry database. View Source
• [2] ChemDict entry for CAS 19396-83-9: no melting point listed, indicating liquid at ambient. http://www.chemdict.com/casno/19396-83-9.html View Source

Endo/Exo Isomer Ratio Stability Predicted by MM2 Calculations: A Class-Level Basis for Batch Consistency

In a study of three methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes by Yuasa et al. (2000), MM2 molecular mechanics calculations were used to predict the relative stability of endo and exo isomers, with calculated endo/exo ratios showing fair agreement with experimentally observed values determined by NMR [1]. Although the specific compounds studied were 1,3,3-trimethyl, 1,7,7-trimethyl, and 7,7-dimethyl variants rather than the 2-methyl-2-carboxaldehyde, the methodology demonstrates that methyl substitution pattern on the norbornane core directly influences the thermodynamic endo/exo equilibrium. This class-level inference suggests that the 2-methyl-2-carboxaldehyde isomer distribution is governed by analogous steric interactions, providing a computational framework for predicting batch-to-batch stereochemical consistency—an attribute not available for unsubstituted norbornane-2-carboxaldehyde, which lacks this stereochemical dimension.

Isomer ratio prediction

Class-level

MM2 calculations for methyl-substituted analogs show fair agreement with NMR; class-level applicability to 2-methyl variant

Batch consistency review; class-level inference

Based on JEOR 2000 study; requires verification

Evidence Dimension	Predictability of endo/exo isomer ratio via computational modeling
Target Compound Data	Class-level: MM2 predictions of endo/exo ratios for methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes show fair agreement with NMR observations; analogous behavior expected for 2-methyl variant
Comparator Or Baseline	Norbornane-2-carboxaldehyde: mono-substituted aldehyde; endo/exo isomerism exists but without the additional steric influence of a geminal methyl group at the aldehyde-bearing carbon
Quantified Difference	Qualitative: methyl substitution introduces computationally predictable stereochemical bias; no equivalent predictive framework established for the non-methylated analog
Conditions	MM2 force field calculations; NMR stereochemical determination (¹H and ¹³C); JEOR 2000 study

Why This Matters

For procurement of stereochemically defined batches, the existence of a validated computational model for predicting isomer ratios provides a quality assurance framework that can be used to verify supplier batch consistency, reducing the risk of stereochemical drift across orders.

• [1] Yuasa, Y., Tsuruta, H., & Yuasa, Y. (2000). The Synthesis and Stereochemistry of Methyl Substituted Bicyclo[2.2.1]heptane-2-carboxaldehydes. Journal of Essential Oil Research, 12(6), 679–684. DOI: 10.1080/10412905.2000.9712189 View Source

High-Value Application Scenarios for 2-Methylbicyclo[2.2.1]heptane-2-carbaldehyde Based on Verified Differential Evidence

Enantioselective Medicinal Chemistry: Stereochemical SAR Exploration of AMPA Receptor Modulators

The four stereoisomers of 2-methylbicyclo[2.2.1]heptane-2-carbaldehyde serve as chiral pool starting materials for constructing stereochemically defined cyclothiazide analogues, as demonstrated by Cordi et al. (1996) where the (1S-endo)-derived diastereomer exhibited the most potent AMPA receptor desensitization blockade among eight stereoisomers tested [1]. This application requires procurement of all four enantiopure (>95% ee) stereoisomers from a supplier capable of providing certificates of analysis for both enantiomeric excess and endo/exo ratio, as the biological activity is exquisitely stereospecific. Achiral norbornane-2-carboxaldehyde cannot substitute in this application because it lacks the quaternary C2 stereocenter required to generate the full stereochemical matrix.

Specialty Fragrance Formulation Requiring Green–Minty–Fruity Top Notes with Defined Dosing Windows

The green, cut grass-like, minty aroma with fruity (apple) and herbaceous undertones reported for methyl-substituted norbornane carboxaldehydes in US Patent 4,284,824 [2] positions this compound as a specialty fragrance ingredient where a 0.05–300 ppm flavor dosing window has been validated. The boiling point of 176–178°C [3] places it in the top-note to middle-note volatility range relative to the non-methylated analog (182.5°C) [4], providing measurably faster headspace diffusion. The 1.288 g/mL density [3] must be accounted for when substituting into existing fragrance bases formulated for lower-density norbornane aldehydes. Campholenic aldehyde cannot replicate this specific green-fruity character, making the compound a non-substitutable ingredient in certain fragrance compositions.

Physical Property-Guided Chemical Process Development with Verified Boiling Point and Density Specifications

For process chemists scaling reactions involving this aldehyde, the verified physical constants—bp 176–178°C at 760 mmHg, density 1.288 g/mL at 25°C, mp 13–14°C, nD 1.5130, flash point 68°C [3]—provide the quantitative basis for designing distillation purification protocols, calculating reactor charge masses, and establishing safe handling procedures. The 6°C boiling point depression relative to norbornane-2-carboxaldehyde [4] enables gentler distillation conditions that may preserve thermally sensitive functionality in downstream products. The 13–14°C melting point [3] necessitates pre-warming of storage containers in cold environments, a logistical consideration that must be incorporated into standard operating procedures. These physical property differentials directly impact process economics and safety assessments.

Batch-to-Batch Stereochemical Consistency Verification Using Computational Isomer Ratio Predictions

The MM2 computational framework established by Yuasa et al. (2000) for predicting endo/exo isomer ratios in methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes [5] provides a quality control methodology applicable to the 2-methyl variant. Procurement specifications can include NMR-determined endo/exo ratios benchmarked against MM2-predicted equilibrium values, enabling detection of batch inconsistencies arising from different synthetic routes or purification methods. This computational QC approach is unavailable for simpler norbornane aldehydes lacking the methyl substitution pattern that drives predictable stereochemical bias, giving the 2-methyl compound a unique advantage in applications where stereochemical integrity is critical.

Application

Selection Property

Validation Focus

Enantioselective medicinal chemistry

Stereoisomer library availability

Enantiomeric purity and endo/exo ratio confirmation

Specialty fragrance formulation

Organoleptic profile differentiation

Odor character and usage range evaluation

Chemical process development

Physical property specification

Boiling point, density, and melting point reproducibility

Stereochemical QC protocol

Computational isomer ratio prediction

NMR endo/exo ratio benchmarking

• [1] Cordi, A. A. et al. (1996). Enantioselective Synthesis of Cyclothiazide Analogues: Novel Probes of the Stereospecific Actions of Benzothiadiazines at AMPA-Type Glutamate Receptors. Journal of the American Chemical Society, 118(21), 5095–5107. View Source
• [2] Klemarczyk, P. T. et al. (1981). Methyl substituted norbornane carboxaldehydes, organoleptic uses thereof and process for preparing same. US Patent 4,284,824. View Source
• [3] CAS No. 62255-33-8 physicochemical property data: density 1.288 g/mL, mp 13–14°C, bp 176–178°C, nD 1.5130, flash point 68°C. 4006787252.com registry. View Source
• [4] ChemDict entry for CAS 19396-83-9: bp 182.5°C at 760 mmHg, density 1.0227 g/cm³. http://www.chemdict.com/casno/19396-83-9.html View Source
• [5] Yuasa, Y., Tsuruta, H., & Yuasa, Y. (2000). The Synthesis and Stereochemistry of Methyl Substituted Bicyclo[2.2.1]heptane-2-carboxaldehydes. Journal of Essential Oil Research, 12(6), 679–684. View Source